Cas no 2228193-04-0 (4-methoxy-4-(2-propylpentyl)piperidine)
4-methoxy-4-(2-propylpentyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-4-(2-propylpentyl)piperidine
- EN300-1769594
- 2228193-04-0
-
- Inchi: 1S/C14H29NO/c1-4-6-13(7-5-2)12-14(16-3)8-10-15-11-9-14/h13,15H,4-12H2,1-3H3
- InChI Key: XXMUCXRIVRFRNH-UHFFFAOYSA-N
- SMILES: O(C)C1(CCNCC1)CC(CCC)CCC
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 21.3Ų
4-methoxy-4-(2-propylpentyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769594-0.05g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 0.05g |
$851.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-0.1g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 0.1g |
$892.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-0.25g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 0.25g |
$933.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-0.5g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 0.5g |
$974.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-1.0g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1769594-2.5g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 2.5g |
$1988.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-5.0g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1769594-10.0g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1769594-1g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 1g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-1769594-5g |
4-methoxy-4-(2-propylpentyl)piperidine |
2228193-04-0 | 5g |
$2940.0 | 2023-09-20 |
4-methoxy-4-(2-propylpentyl)piperidine Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-methoxy-4-(2-propylpentyl)piperidine
4-Methoxy-4-(2-propylpentyl)piperidine: A Comprehensive Overview
The compound 4-methoxy-4-(2-propylpentyl)piperidine, identified by the CAS registry number CAS No. 2228193-04-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and its structure incorporates a methoxy group and a 2-propylpentyl substituent, making it a unique derivative within this class.
Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with therapeutic potential. The 4-methoxy substitution on the piperidine ring is known to influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This substitution can enhance the compound's stability in biological systems, making it a promising candidate for further exploration in medicinal chemistry.
The presence of the 2-propylpentyl group introduces additional complexity to the molecule's structure, potentially affecting its lipophilicity and solubility. These properties are crucial for determining the compound's bioavailability and its ability to cross cellular membranes. Recent research has demonstrated that such substituents can also modulate the compound's interaction with target proteins, thereby influencing its efficacy as a therapeutic agent.
In terms of synthesis, the preparation of 4-methoxy-4-(2-propylpentyl)piperidine involves multi-step organic reactions, including nucleophilic substitutions and reductions. The synthesis pathway typically begins with the formation of an intermediate piperidine derivative, which is then subjected to alkylation or acylation reactions to introduce the desired substituents. Optimization of reaction conditions is essential to achieve high yields and ensure the purity of the final product.
The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and confirm its identity as per the CAS registry number CAS No. 2228193-04-0. Such confirmation is vital for maintaining consistency in scientific communication and ensuring reproducibility in research.
From an applications perspective, 4-methoxy-4-(2-propylpentyl)piperidine has shown promise in several areas. In drug discovery, it has been investigated for its potential as an analgesic or anti-inflammatory agent due to its ability to modulate key cellular pathways involved in pain perception and inflammation. Additionally, its unique chemical structure makes it a valuable building block for constructing more complex molecules with diverse biological activities.
In conclusion, 4-methoxy-4-(2-propylpentyl)piperidine, CAS No. 2228193-04-0, represents a significant advancement in organic chemistry with broad implications for drug development and material science. Its distinctive structural features and promising biological properties underscore its importance as a subject of ongoing research and development.
2228193-04-0 (4-methoxy-4-(2-propylpentyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)